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Compound of Interest

Compound Name: 2-Bromopropane-d7

Cat. No.: B113470

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-
Bromopropane-d7 (CAS No. 39091-63-9), a deuterated analog of 2-bromopropane. This
document is intended to serve as a critical resource for researchers, scientists, and
professionals in drug development by presenting detailed safety information, experimental
protocols that form the basis of hazard classification, and clear visualizations of safety
procedures.

Section 1: GHS Classification and Hazards

2-Bromopropane-d7 is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are
associated with its flammability, reproductive toxicity, and potential for organ damage through
repeated exposure.[1][2][3][4]

GHS Hazard Classification
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Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheet provided by the supplier. Key statements include P210 (Keep away from
heat, sparks, open flames, and hot surfaces. No smoking), P260 (Do not breathe
dust/fume/gas/mist/vapors/spray), and P280 (Wear protective gloves/protective clothing/eye
protection/face protection).[1][2][3]

Section 2: Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-Bromopropane-
d7.
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Property Value

CAS Number 39091-63-9

Molecular Formula CsD7Br

Molecular Weight 130.03 g/mol [1][5]
Appearance Colorless liquid[6]

Boiling Point 59 °C (lit.)[2]

Melting Point -89 °C (lit.)[2]

Flash Point 19 °C (66.2 °F) - closed cup][3]
Density 1.383 g/mL at 25 °C[7]

Section 3: Experimental Protocols

The hazard classifications of 2-Bromopropane-d7 are based on experimental data, primarily
from studies on its non-deuterated analog, 2-bromopropane. The following sections describe
the general methodologies for key toxicological and physical hazard assessments.

3.1 Reproductive Toxicity Testing

The classification of 2-Bromopropane as a reproductive toxicant (Category 1A) is supported by
extensive animal studies.[6][8] These studies generally follow international guidelines, such as
those from the Organisation for Economic Co-operation and Development (OECD).

General Protocol for a Repeated Dose Reproductive Toxicity Study (based on OECD TG 416):
o Test System: Male and female Sprague-Dawley rats are commonly used.[2]

o Administration: The test substance is administered via a relevant route of exposure, such as
intraperitoneal injection or inhalation, for a specified period.[2][9] For example, in one study,
male rats were injected intraperitoneally with 2-bromopropane at concentrations of 125, 250,
and 500 mg/kg for 28 consecutive days.[2]

e Parameters Monitored:
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o In-life observations: Body weight, clinical signs of toxicity, and reproductive performance
(e.g., mating, fertility, gestation length).

o Post-mortem examinations:
» Organ weights: Testes, epididymides, and other reproductive organs are weighed.[2]
» Spermatology: Sperm count, motility, and morphology are assessed.

» Histopathology: Tissues from reproductive organs are examined for pathological
changes. Studies on 2-bromopropane have shown severe depletion of atrophic tubules
and germ cell necrosis in the seminiferous tubules.[2]

o Data Analysis: Statistical analysis is performed to determine the significance of any observed
effects compared to a control group.

3.2 Flammability Testing

The classification of 2-Bromopropane-d7 as a Category 2 flammable liquid is based on its
flash point and boiling point.[10]

General Protocol for Flash Point Determination (Closed-Cup Method):

o Apparatus: A closed-cup flash point tester is used. This apparatus consists of a sample cup
with a tightly fitting lid that has openings for a thermometer, a stirrer, and an ignition source.

e Procedure:
o The sample is placed in the cup and the lid is secured.
o The sample is heated at a slow, constant rate while being stirred.

o At regular temperature intervals, an ignition source is introduced into the vapor space
above the liquid.

o The flash point is the lowest temperature at which the vapors of the liquid ignite to produce
a flash.
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 Classification: According to the GHS, a liquid with a flash point < 23°C and an initial boiling
point > 35°C is classified as a Category 2 flammable liquid.[10]

Section 4: Quantitative Toxicity Data

The following tables summarize quantitative data from reproductive toxicity studies on 2-
bromopropane.

Table 4.1: Effects of 2-Bromopropane on Male Sprague-Dawley Rats (28-day intraperitoneal

injection)[2]
125 mgl/kg 250 mglkg 500 mgl/kg
Parameter Control Group
Group Group Group
Body Weight Significant Significant
Increase Decrease
Change (9) Decrease Decrease
Right Testis ] Significant Significant
] Normal Slight Decrease
Weight (g) Decrease Decrease
Left Testis ) Significant Significant
_ Normal Slight Decrease
Weight (g) Decrease Decrease
White Blood Cell No significant Significant
Normal Decrease
Count change Decrease
Lymphocyte No significant Significant
Normal Decrease
Count change Decrease

Table 4.2: Developmental Toxicity of Inhaled 2-Bromopropane in Rats[9]
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Exposure Concentration (ppm)

Number of Pups Born

0 (Control) Normal

125 No significant effect
250 No significant effect
500 No significant effect
1000 Markedly decreased

Section 5: Visualized Safety Workflows

The following diagrams, created using the DOT language, illustrate key safety-related

workflows for handling 2-Bromopropane-d7.
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GHS Classification Workflow for 2-Bromopropane-d7

Exposure to 2-Bromopropane-d7
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Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
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Move to fresh air.
If not breathing, give artificial respiration.

Remove contaminated clothing immediately.
Wash skin with soap and water.

Do NOT induce vomiting.
Rinse mouth with water.

4 Seek immediate medical advice/attention. gy

Click to download full resolution via product page

First-Aid Decision Pathway for 2-Bromopropane-d7 Exposure

Section 6: Handling and Storage

Handling:
e Handle in a well-ventilated area or under a chemical fume hood.[2][6]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[2][6]

o Keep away from heat, sparks, open flames, and other ignition sources.[6]
e Use non-sparking tools and take precautionary measures against static discharge.[2]

e Avoid contact with skin, eyes, and clothing.[2][6]
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Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]
o Store away from incompatible materials such as strong oxidizing agents and strong bases.[6]

e Store in a locked-up area.[2]

Section 7: Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[2] Ensure adequate ventilation.[2]
Remove all sources of ignition.[2] Wear appropriate PPE.[2]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[2]

+ Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, earth) and place
it in a suitable, closed container for disposal.[2] Use spark-proof tools.[2]

Section 8: Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

» Specific Hazards: Vapors may form explosive mixtures with air.[11] Containers may explode
when heated.[11] Hazardous combustion products include carbon oxides and hydrogen
bromide.[6]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[2]

Section 9: Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. The product should be sent to a licensed disposal company. Do not mix with other
waste.

This technical guide provides a summary of the available safety data for 2-Bromopropane-d7.
It is essential to consult the full Safety Data Sheet (SDS) from your supplier before use and to
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conduct a thorough risk assessment for your specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. oecd.org [oecd.org]

2. Reproductive toxicity of 2-bromopropane in Sprague Dawley rats - PubMed
[pubmed.ncbi.nim.nih.gov]

» 3. oehha.ca.gov [oehha.ca.gov]

e 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 6. academic.oup.com [academic.oup.com]

o 7.2-JRFkR-d7 98 atom % D | Sigma-Aldrich [sigmaaldrich.com]

» 8. [Investigation of toxicity through human cases and animal experiments--study of
bromopropanes] - PubMed [pubmed.nchbi.nlm.nih.gov]

e 9. Developmental effects of inhalation exposure to 2-bromopropane in rats - PubMed
[pubmed.ncbi.nim.nih.gov]

e 10. GHS Classification- Flammable Liquids | Inventory Pedia | ChemRadar [chemradar.com]

[isotope.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data of 2-
Bromopropane-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113470#safety-data-sheet-sds-for-2-bromopropane-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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